Cas no 54462-52-1 (Acanthelin-1)

• Product Name: Acanthelin-1
• CAS No: 54462-52-1
• Molecular Formula: C₁₆H₂₅N
• Molecular Weight: 231.376
• CID: 2034436

Acanthelin-1 Properties

Names and Identifiers

• Acanthelin-1
• Acanthellin-1
• (1S,8aβ)-Decahydro-1-isocyano-4aα,8β-dimethyl-2α-(1-methylethenyl)naphthalene
• [1S-(1alpha,2beta,4abeta,8alpha,8aalpha)]-Decahydro-1-isocyano-4a,8-dimethyl-2-(1-methylethenyl)naphthalene

• InChIKey： MEPFTQINDGINAI-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H29N/c1-11(2)13-8-10-16(4)9-6-7-12(3)14(16)15(13)17-5/h12-15H,1,5-10,17H2,2-4H3
• SMILES： CC1CCCC2(C)CCC(C([N+]#[C-])C12)C(C)=C

Computed Properties

• Exact Mass: 231.199
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 231.199
• Heavy Atom Count: 17
• Complexity: 361
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.491
• Topological Polar Surface Area: 4.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids